Cas no 185515-21-3 (Methyl 3-oxo-3-(3-thienyl)propanoate)

Methyl 3-oxo-3-(3-thienyl)propanoate is a thiophene-based ester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a reactive β-ketoester moiety and a thienyl group, makes it a versatile building block for heterocyclic chemistry. The compound is particularly useful in the synthesis of biologically active molecules, including potential drug candidates, due to its ability to undergo condensation, alkylation, and cyclization reactions. Its stability under standard conditions and well-defined reactivity profile enhance its utility in controlled synthetic pathways. The product is typically supplied in high purity, ensuring reproducibility in research and industrial applications. Proper handling under inert conditions is recommended to maintain integrity.

Methyl 3-oxo-3-(3-thienyl)propanoate structure

185515-21-3 structure

Product Name:Methyl 3-oxo-3-(3-thienyl)propanoate

CAS No:185515-21-3

MF:C₈H₈O₃S

MW:184.212321281433

MDL:MFCD11974576

CID:1071551

PubChem ID:10261796

Update Time:2025-10-13

Methyl 3-oxo-3-(3-thienyl)propanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-oxo-3-(3-thienyl)propanoate
- (3-oxo-2-pentyl-cyclopent-1-enyl)-acetic acid methyl ester
- 1-Cyclopentene-1-acetic acid, 3-oxo-2-pentyl-, methyl ester
- AC1Q6CBV
- AG-E-74687
- AR-1J6393
- CTK1A5729
- dehydrohedione
- methyl 3
- Methyl 3-oxo-2-pentyl-1-cyclopentane-1-acetate
- methyl 3-oxo-2-pentylcyclopent-1-ene-1-acetate
- methyl 3-oxo-3-(3-thiophenyl)propanoate
- methyl(2-pentyl-3-keto-1-cyclopentenyl-)acetate
- methyl(3-oxo-2-pentylcyclopent-1-en-1-yl)acetate
- SureCN2142693
- methyl 3-oxo-3-thiophen-3-ylpropanoate
- methyl 3-oxo-3-thiophen-3-yl-propanoate
- 3-oxo-3-(3-thienyl)propanoic acid methyl ester
- 3-keto-3-(3-thienyl)propionic acid methyl ester
- C77997
- methyl3-oxo-3-(thiophen-3-yl)propanoate
- 3-thiophenepropanoic acid, beta-oxo-, methyl ester
- MFCD11974576
- EN300-1126780
- SCHEMBL4446977
- 185515-21-3
- ALBB-022191
- CS-0302066
- IOQWAOZFIOUSPY-UHFFFAOYSA-N
- AKOS015997452
- AM100430
- DB-265433
- Methyl 3-(thien-3-yl)-3-oxopropanoate
- LS-06892
- methyl 3-oxo-3-(thiophen-3-yl)propanoate
- MDL： MFCD11974576
- Inchi： 1S/C8H8O3S/c1-11-8(10)4-7(9)6-2-3-12-5-6/h2-3,5H,4H2,1H3
- InChI Key： IOQWAOZFIOUSPY-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C(CC(=O)OC)=O

Computed Properties

Exact Mass: 184.01941529g/mol
Monoisotopic Mass: 184.01941529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 71.6Å²

Methyl 3-oxo-3-(3-thienyl)propanoate Pricemore >>

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TRC	M239170-250mg	Methyl 3-oxo-3-(3-thienyl)propanoate	185515-21-3		250mg	$ 275.00	2022-06-04
TRC	M239170-500mg	Methyl 3-oxo-3-(3-thienyl)propanoate	185515-21-3		500mg	$ 450.00	2022-06-04
TRC	M239170-1000mg	Methyl 3-oxo-3-(3-thienyl)propanoate	185515-21-3		1g	$ 720.00	2022-06-04
Chemenu	CM200124-5g	Methyl 3-oxo-3-(3-thienyl)propanoate	185515-21-3	95%	5g	$711	2021-08-05
abcr	AB413373-500 mg	Methyl 3-oxo-3-(3-thienyl)propanoate	185515-21-3		500MG	€254.60	2023-02-19
abcr	AB413373-1 g	Methyl 3-oxo-3-(3-thienyl)propanoate	185515-21-3		1g	€322.50	2023-06-16
abcr	AB413373-5 g	Methyl 3-oxo-3-(3-thienyl)propanoate	185515-21-3		5g	€907.00	2023-06-16
Chemenu	CM200124-5g	Methyl 3-oxo-3-(3-thienyl)propanoate	185515-21-3	95%	5g	$711	2023-01-19
abcr	AB413373-500mg	Methyl 3-oxo-3-(3-thienyl)propanoate; .	185515-21-3		500mg	€269.00	2025-02-13
abcr	AB413373-1g	Methyl 3-oxo-3-(3-thienyl)propanoate; .	185515-21-3		1g	€317.00	2025-02-13